Cas no 1862663-08-8 (2-(5-Bromo-1,3-thiazol-2-yl)-2-methylpropanoic acid)

• Product Name: 2-(5-Bromo-1,3-thiazol-2-yl)-2-methylpropanoic acid
• CAS No: 1862663-08-8
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 5895270
• PubChem ID: 130505678
• Update Time: 2025-05-20

2-(5-Bromo-1,3-thiazol-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-1,3-thiazol-2-yl)-2-methylpropanoic acid
• EN300-1912780
• 1862663-08-8
• 2-(5-Bromo-1,3-thiazol-2-yl)-2-methylpropanoic acid

• Inchi： 1S/C7H8BrNO2S/c1-7(2,6(10)11)5-9-3-4(8)12-5/h3H,1-2H3,(H,10,11)
• InChI Key： HZJVEPSWBJWSBD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(=O)O)(C)C)S1

Computed Properties

• Exact Mass: 248.94591g/mol
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(5-Bromo-1,3-thiazol-2-yl)-2-methylpropanoic acid

2-(5-Bromo-1,3-thiazol-2-yl)-2-methylpropanoic acid (CAS No. 1862663-08-8): An Overview

2-(5-Bromo-1,3-thiazol-2-yl)-2-methylpropanoic acid (CAS No. 1862663-08-8) is a versatile compound with significant potential in various fields of chemistry and biology. This compound, characterized by its unique molecular structure, has garnered attention for its applications in drug discovery, medicinal chemistry, and biochemical research. In this article, we will delve into the properties, synthesis, and potential applications of 2-(5-Bromo-1,3-thiazol-2-yl)-2-methylpropanoic acid.

Molecular Structure and Properties

The molecular formula of 2-(5-Bromo-1,3-thiazol-2-yl)-2-methylpropanoic acid is C₉H₉BrNO₂S, with a molecular weight of approximately 277.14 g/mol. The compound features a bromine atom attached to a thiazole ring, which is further substituted with a methylpropanoic acid group. This unique structure imparts several interesting properties to the molecule:

• Polarity: The presence of the carboxylic acid group and the thiazole ring makes the compound polar, enhancing its solubility in polar solvents.
• Reactivity: The bromine atom can serve as a leaving group in nucleophilic substitution reactions, making the compound useful in synthetic chemistry.
• Aromaticity: The thiazole ring contributes to the aromatic character of the molecule, which can influence its reactivity and stability.

Synthesis and Preparation

The synthesis of 2-(5-Bromo-1,3-thiazol-2-yl)-2-methylpropanoic acid can be achieved through several methods. One common approach involves the reaction of 5-bromothiazole with an appropriate methyl ketone followed by carboxylation. A detailed synthetic route is as follows:

1. Nucleophilic Substitution: 5-Bromothiazole reacts with acetone in the presence of a base to form an intermediate ketone derivative.
2. Carboxylation: The ketone intermediate undergoes carboxylation using carbon dioxide under high pressure to yield the final product.

This synthetic pathway is efficient and scalable, making it suitable for both laboratory and industrial applications.

Biological Activity and Applications

2-(5-Bromo-1,3-thiazol-2-yl)-2-methylpropanoic acid has shown promising biological activity in various studies. Recent research has focused on its potential as a lead compound for drug discovery. Some key findings include:

• Antimicrobial Activity: Studies have demonstrated that compounds containing thiazole rings exhibit significant antimicrobial properties against both Gram-positive and Gram-negative bacteria. The bromine substitution may enhance this activity by altering the electronic properties of the molecule.
• Cancer Research: Thiazole-containing compounds have been investigated for their anticancer properties. Research suggests that these compounds can inhibit cancer cell proliferation by interfering with specific cellular pathways. The presence of a carboxylic acid group may enhance their ability to interact with target proteins.
• Inflammation and Pain Management: Some thiazole derivatives have shown anti-inflammatory and analgesic effects. These properties make them potential candidates for developing new drugs for treating inflammatory conditions and pain.

Clinical Trials and Future Prospects

The promising biological activity of 2-(5-Bromo-1,3-thiazol-2-yl)-2-methylpropanoic acid has led to increased interest in its clinical evaluation. Several preclinical studies have been conducted to assess its safety and efficacy. Early results are encouraging, but more extensive clinical trials are needed to fully understand its therapeutic potential.

In addition to drug discovery, this compound has potential applications in other areas such as agrochemicals and materials science. Its unique chemical properties make it a valuable building block for synthesizing more complex molecules with diverse functionalities.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While specific safety data for 2-(5-Bromo-1,3-thiazol-2-yl)-2-methylpropanoic acid may vary depending on its intended use, general precautions should be taken to ensure safe handling:

• PPE (Personal Protective Equipment): strong> strong> li > Use appropriate gloves , goggles , and lab coats when handling the compound . li > ul > Store the compound in a cool , dry place away from incompatible materials . li > Follow all relevant safety guidelines and regulations when working with this compound . li > ul > p > article > response >